Cas no 4413-05-2 (2H,8H-pyrano[3,2-g]chromene-2,8-dione)

2H,8H-pyrano[3,2-g]chromene-2,8-dione structure
4413-05-2 structure
Product Name:2H,8H-pyrano[3,2-g]chromene-2,8-dione
CAS No:4413-05-2
MF:C12H6O4
MW:214.17364358902
CID:929343
PubChem ID:20450
Update Time:2025-04-19

2H,8H-pyrano[3,2-g]chromene-2,8-dione Chemical and Physical Properties

Names and Identifiers

    • 2H,8H-pyrano[3,2-g]chromene-2,8-dione
    • Benzo(1,2-b:4,5-b')-dipyran-2,8-dione; 2H,8H-BENZO(1,2-b:4,5-b')DIPYRAN-2,8-DIONE; 2H,6H-benzo< 1,2-b:5,5-b> dipyran-2,6-dione; 2H,8H-Benzo< 1,2-b:5,4-b'> dipyran-2,8-dion; Coumarylpyrone; 2H,8H-Benzo< 1,2-b:5,4-b'> bispyran-2,8-dione; BRN 0185759; AC1L2GAD; 1.8-Dioxa-anthracen-2.7-dion; cis-Benzodipyrone; cis-benzodipyrone; Pyrano[3,2-g]chromen-2,8-dion; NSC244431;
    • NSC244431
    • Coumarino[7,6-.alpha.]pyrone
    • 2H,8H-Benzo(1,2-b:5,4-b')dipyran-2,8-dione
    • Coumarino(7,6-alpha)pyrone
    • 4413-05-2
    • BRN 0185759
    • UNII-3K839S17LS
    • Oprea1_197363
    • Coumarylpyrone
    • DTXSID10196049
    • pyrano[3,2-g]chromen-2,8-dione
    • 2-Propenoic acid, 3,3'-(4,6-dihydroxy-1,3-phenylene)bis-, di-.delta.-lactone
    • 2-Propenoic acid,3'-(4,6-dihydroxy-1,3-phenylene)bis-, di-.delta.-lactone
    • NSC-244431
    • cis-Benzodipyrone
    • COUMARINO(7,6-.ALPHA.)PYRONE
    • 5-19-05-00225 (Beilstein Handbook Reference)
    • AKOS000277497
    • 2H,2-b:5,4-b']dipyran-2,8-dione
    • 2H,8H-BENZO(1,2-b:4,5-b')DIPYRAN-2,8-DIONE
    • 3K839S17LS
    • NSC 244431
    • Benzo(1,2-b:4,5-b')-dipyran-2,8-dione
    • Inchi: 1S/C12H6O4/c13-11-3-1-7-5-8-2-4-12(14)16-10(8)6-9(7)15-11/h1-6H
    • InChI Key: PMLMHGKSGPOBAX-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=C3C=CC(=O)OC3=CC1=2)=O

Computed Properties

  • Exact Mass: 214.02658
  • Monoisotopic Mass: 214.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 1.89940
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